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Compound of Interest

Compound Name: (2R,3S)-E1R

Cat. No.: B15618572

Disclaimer: This document provides guidance on personal protective equipment and handling
procedures for (2R,3S)-E1R based on general best practices for potent research compounds. A
specific Safety Data Sheet (SDS) for this compound (CAS: 1424832-60-9) was not located.
Researchers must conduct a thorough, lab-specific risk assessment before beginning any
work.

(2R,3S)-E1R is identified as an enantiomer of E1R, a positive allosteric modulator of the sigma-
1 receptor.[1][2][3] As a potent, bioactive molecule intended for research, its toxicological
properties are not well-established. Therefore, it must be handled with a high degree of caution,
assuming it may be hazardous upon inhalation, ingestion, or skin contact.

Hazard Identification and Risk Assessment

Given the lack of specific toxicity data, a conservative approach is mandatory. The primary
hazards are associated with the handling of the solid, powdered form (potential for
aerosolization) and solutions (potential for splashes and spills).
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Potential Hazard

Nature of Risk

Recommended Action

Acute Toxicity (Inhalation,

Dermal, Oral)

The toxicological properties
are not fully known. Assume
the compound is toxic if
inhaled, absorbed through the

skin, or ingested.

Handle exclusively within a
certified chemical fume hood
or other containment device.
Use appropriate PPE to

prevent any direct contact.

Eye Irritation/Damage

Powder or liquid splashes may
cause serious eye irritation or

damage.

Always wear chemical safety
goggles. A face shield is
required for tasks with a higher

splash risk.[4]

Skin Irritation/Allergic Reaction

Direct contact may cause skin

irritation or sensitization.

Avoid all skin contact by using
appropriate gloves and a lab
coat.[4]

Respiratory Irritation

Inhalation of aerosolized
powder may irritate the

respiratory tract.

Engineering controls (e.g.,
fume hood) are the primary
defense. Respiratory
protection may be required

based on a risk assessment.[4]

[5]

Long-term Effects

Chronic effects of exposure

are unknown.

Minimize all exposure routes
by adhering strictly to
engineering controls and PPE

protocols.

Operational Plans for Safe Handling

A systematic workflow is essential to minimize risk. The process can be broken down into four

distinct phases: Preparation, Handling, Post-Handling, and Disposal.[6]

Preparation Phase

* Review Safety Information: Before any work begins, review all available information and

conduct a formal risk assessment for the planned experiment.[6]
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» Designate Work Area: All handling of (2R,3S)-E1R must occur in a designated area within a
certified chemical fume hood.[5]

e Prepare Equipment: Assemble all necessary labware (e.g., vials, spatulas, pipettes) and
place them in the fume hood.

» Prepare Spill Kit: Ensure a spill kit appropriate for chemical powders and solvents is readily
accessible.

Handling Phase (Inside Fume Hood)

» Don Appropriate PPE: Put on all required PPE before entering the designated handling area.
(See PPE table below).

e Weighing (Solid Compound):

o Perform all weighing operations on a draft shield balance inside the fume hood to
minimize air currents.

o Use a micro-spatula to carefully transfer the powder. Avoid any actions that could generate
dust.

o Close the primary container immediately after dispensing.

e Preparing Solutions:
o Add solvent to the vial containing the weighed powder slowly to avoid splashing.
o Cap the vial securely before mixing or vortexing.

o If sonication is required, ensure the vial is properly sealed.

Post-Handling Phase

e Decontamination:

o Wipe down all surfaces inside the fume hood with an appropriate solvent (e.g., 70%
ethanol) to decontaminate them.
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o Thoroughly clean all non-disposable equipment that came into contact with the compound.

[7]

o Doffing PPE:

o Remove PPE slowly and deliberately in the correct order to prevent self-contamination

(e.g., gloves first, then lab coat, then eye protection).

o Dispose of all contaminated PPE as hazardous waste.[6]

» Personal Hygiene: Wash hands and forearms thoroughly with soap and water after exiting

the laboratory.[8]

Personal Protective Equipment (PPE)

The selection of PPE is critical and must be based on the specific tasks being performed.[9]

Task

Required Personal Protective Equipment

General Laboratory Operations (Not directly

handling the compound)

- Lab Coat- Safety Glasses with Side Shields-
Nitrile Gloves- Closed-Toe Shoes[4]

Handling Solid (2R,3S)-E1R (e.g., weighing)

- Disposable Lab Coat (or dedicated lab coat for
potent compounds)- Chemical Safety Goggles-
Face Shield- Double Nitrile Gloves- Respiratory

Protection (as determined by risk assessment)

Handling Solutions of (2R,3S)-E1R

- Lab Coat- Chemical Safety Goggles- Double
Nitrile Gloves (or appropriate chemical-resistant

gloves for the solvent used)

Disposal Plan

All materials contaminated with (2R,3S)-E1R must be treated as hazardous chemical waste.

Do not dispose of any materials down the drain or in regular trash.[6][7][10]
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Waste Stream

Disposal Procedure

Unused/Expired Compound

- Collect in its original container or a clearly
labeled, sealed waste container.- Label as
"Hazardous Waste" with the full chemical name
and CAS number.- Dispose of through your

institution's certified hazardous waste program.

Contaminated Labware (e.g., pipette tips, vials,
tubes)

- Collect in a dedicated, puncture-resistant, and
sealable container.- Label the container as
"Hazardous Waste" with the chemical name.-

Do not overfill the container.[6]

Contaminated PPE (e.g., gloves, disposable lab

coat)

- Carefully place all used PPE into a sealed
plastic bag.- Place the bag into the designated

hazardous waste container for solid waste.[6]

Aqueous/Solvent Waste

- Collect all liquid waste containing the
compound in a sealed, compatible, and clearly
labeled waste container.- Do not mix with other
waste streams unless compatibility has been
confirmed.- The label must include the chemical

name, solvent, and estimated concentration.

Experimental Workflow Diagram

© 2025 BenchChem. All rights reserved.

5/8 Tech Support


https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Potent_Research_Compounds.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Potent_Research_Compounds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15618572?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE O ey &

1. Preparation Phase

Review SDS and
Conduct Risk Assessment

A4

Prepare Fume Hood
and Spill Kit

Don Appropriate PPE

Proceed to Handling

2. Handling Phaiye (in Fume Hood)

Weigh Solid Compound or
Prepare Solution

Perform Experiment

Experiment Complete

3. Post—Haq;jling Phase

Decontaminate Equipment
and Work Surfaces

Doff PPE Correctly

Begregate Contaminated PPE

4. Dispoi 'al Phase

Segregate and Label
All Waste Streams

Store Waste Securely

Dispose via Approved
Hazardous Waste Vendor

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15618572?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15618572?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15618572?utm_src=pdf-custom-synthesis
https://www.targetmol.com/search?keyword=(2r%2C3r)+e1r
https://www.medchemexpress.cn/e1r.html
https://www.medchemexpress.com/2r-3r-e1r.html
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.ncbi.nlm.nih.gov/books/NBK55872/
https://www.ncbi.nlm.nih.gov/books/NBK55872/
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Potent_Research_Compounds.pdf
https://maxedoutcompounds.com/how-to-handle-research-compounds-safely/
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Chemical-Safety/CHE021.01-SOP-LaboratoryRequirementsforPPEChemicalHazards.pdf
https://sharedlab.bme.wisc.edu/info/links/ChemicalWasteDisposal.pdf
https://www.benchchem.com/product/b15618572#personal-protective-equipment-for-handling-2r-3s-e1r
https://www.benchchem.com/product/b15618572#personal-protective-equipment-for-handling-2r-3s-e1r
https://www.benchchem.com/product/b15618572#personal-protective-equipment-for-handling-2r-3s-e1r
https://www.benchchem.com/product/b15618572#personal-protective-equipment-for-handling-2r-3s-e1r
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15618572?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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